Cas no 85340-40-5 (Cyanacure)

Cyanacure structure
Cyanacure structure
Product Name:Cyanacure
CAS No:85340-40-5
MF:C14H16N2S2
MW:276.420240402222
CID:990318
Update Time:2023-08-03

Cyanacure Chemical and Physical Properties

Names and Identifiers

    • EINECS 257-901-9
    • Cyanacure
    • 2,2'-(Ethylenedithio)dianiline
    • Cynacure
    • 2-({2-[(2-Aminophenyl)thio]ethyl}thio)aniline
    • Bis(o-aminophenylthio)ethane
    • Benzenamine, 2,2'-[1,2-ethanediylbis(thio)]bis-
    • 2,2'-(1,2-Ethanediylbis(thio))bisbenzenamine
    • 2,2'-(ethane-1,2-diylbis(sulfanediyl))dianiline
    • Benzenamine, 2,2'-(1,2-ethanediylbis(thio))bis-
    • 2-[2-(2-aminophenylthio)ethylthio]phenylamine
    • 1,2-d
    • Inchi: 1S/C14H16N2S2/c15-11-5-1-3-7-13(11)17-9-10-18-14-8-4-2-6-12(14)16/h1-8H,9-10,15-16H2
    • InChI Key: BSYVFGQQLJNJJG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1N)CCSC1C=CC=CC=1N
    • BRN: 2739761

Computed Properties

  • Exact Mass: 276.07549
  • Monoisotopic Mass: 276.07549
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103
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